Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes†
Organic & Biomolecular Chemistry Pub Date: 2018-09-14 DOI: 10.1039/C8OB01882K
Abstract
A facile synthesis of various functionalized 3-substituted quinolin-2(1H)-ones through Ag(I) nitrate-catalyzed cyclization of o-alkynylisocyanobenzenes is described. The reaction allows rapid and convenient access to 3-substituted quinolin-2(1H)-one scaffolds in moderate to good yields.
![Graphical abstract: Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes](http://scimg.chem960.com/usr/1/C8OB01882K.jpg)
![Synthesis of 3-substituted quinolin-2(1H)-ones via the cyclization of o-alkynylisocyanobenzenes†](https://scimg.chem960.com/usr/1/C8OB01882K.jpg)
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Journal Nameļ¼Organic & Biomolecular Chemistry
Research Products
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CAS no.: 12025-32-0
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CAS no.: 119584-73-5